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Compound of Interest

Compound Name: Pyrene-PEG2-azide

Cat. No.: B1193582 Get Quote

This guide provides critical safety and logistical information for the handling and disposal of

Pyrene-PEG2-azide, tailored for researchers, scientists, and drug development professionals.

The following procedures are designed to ensure the safe and compliant use of this compound

in a laboratory setting.

Hazard Identification and Quantitative Data
Pyrene-PEG2-azide is a chemical compound that combines a pyrene moiety, a polyethylene

glycol (PEG) linker, and an azide group. Each component contributes to the overall hazard

profile of the molecule. The azide group is highly energetic and can be explosive, while pyrene

is a polycyclic aromatic hydrocarbon (PAH) with potential carcinogenic effects.
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Property Value Reference

Chemical Formula C₂₃H₂₂N₄O₃ [1]

Molecular Weight 402.45 g/mol [1]

CAS Number 2135330-58-2 [1]

Appearance Yellow Solid

Storage Temperature
-20°C (powder) or -80°C (in

solvent)

Solubility Soluble in DMSO, DMF, DCM

GHS Hazard Statements

H302: Harmful if swallowed.

H410: Very toxic to aquatic life

with long lasting effects.

GHS Precautionary

Statements

P264, P270, P273, P301 +

P312, P330, P391, P501

Incompatible Materials

Strong acids/alkalis, strong

oxidizing/reducing agents,

halogenated hydrocarbons,

metals, and acid chlorides.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to minimize exposure to Pyrene-PEG2-azide.

The selection of PPE should be based on a thorough risk assessment of the specific

procedures being performed.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://broadpharm.com/product/bp-22548
https://broadpharm.com/product/bp-22548
https://broadpharm.com/product/bp-22548
https://www.benchchem.com/product/b1193582?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1193582?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Minimum Requirement
Recommended for Higher
Risk Operations

Eye and Face Protection
Safety glasses with side

shields.

Chemical splash goggles and

a face shield.

Hand Protection
Double-gloving with nitrile

gloves.

Silver shield gloves under

nitrile gloves for handling high

concentrations.

Body Protection Flame-resistant lab coat.
A chemical-resistant apron

over a flame-resistant lab coat.

Respiratory Protection
Work in a certified chemical

fume hood.

A NIOSH-approved respirator

may be required for certain

operations.

Experimental Protocols and Handling Procedures
A systematic approach is crucial for the safe handling of Pyrene-PEG2-azide. The following

workflow outlines the key steps from preparation to disposal.
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Workflow for Safe Handling of Pyrene-PEG2-azide
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a. Weighing and Dispensing:

Always conduct these operations within a certified chemical fume hood to minimize

inhalation exposure.

Use plastic or glass spatulas to handle the solid compound; DO NOT USE METAL

SPATULAS to avoid the formation of shock-sensitive metal azides.

Line the work surface with absorbent paper to contain any spills.

Close the primary container immediately after dispensing.

b. Performing Reactions:

Set up all reactions within a chemical fume hood, preferably with a blast shield in place.

Avoid using glassware with ground glass joints, as friction can lead to detonation of azide

compounds.

Do not use halogenated solvents (e.g., dichloromethane, chloroform) with azides, as this can

form explosive diazidomethane or triazidomethane.

Never heat azide-containing solutions unless you have specific protocols and safety

measures in place, as this can lead to explosive decomposition.

c. Decontamination:

Wipe down the work area with a soap and water solution after completing work.

Decontaminate all glassware and equipment that came into contact with Pyrene-PEG2-
azide.

Disposal Plan
Proper disposal of Pyrene-PEG2-azide and associated waste is critical to prevent

environmental contamination and ensure regulatory compliance. Under no circumstances

should azide-containing waste be poured down the drain without deactivation, as it can react

with lead or copper in the plumbing to form highly explosive metal azides.
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Disposal Workflow for Pyrene-PEG2-azide Waste

a. Solid Waste:

Collect all contaminated solid waste, including gloves, weighing paper, and absorbent

materials, in a designated, sealed, and clearly labeled hazardous waste container.

The container must be clearly labeled "Hazardous Waste: Contains Azides" and list all

chemical constituents.

b. Liquid Waste:

Direct Disposal: For concentrated solutions or mixtures with other chemicals, collect the

waste in a designated, sealed, and clearly labeled hazardous waste container.

Chemical Deactivation (for dilute aqueous solutions ≤5% azide): This procedure must be

performed in a properly functioning chemical fume hood.

Setup: In a three-necked round-bottom flask equipped with a stirrer and a dropping funnel,

place the aqueous azide solution.
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Reagent Addition: Slowly add a 20% aqueous solution of sodium nitrite, followed by the

dropwise addition of a 20% aqueous solution of sulfuric acid.

Reaction: The reaction generates nitric oxide, so proper ventilation is critical. Continue

stirring and adding acid until the solution is acidic to litmus paper. Allow the mixture to stir

for at least one hour to ensure complete destruction of the azide.

Final Disposal: Once the azide is destroyed, the resulting solution can be neutralized with

a dilute sodium hydroxide solution to a pH of 6-9 and then disposed of according to

institutional guidelines.

c. Spill Response:

Small Spills: Cover the spill with an inert absorbent material (e.g., vermiculite, sand), collect

the material into a non-metal container, and clean the area with a soap and water solution.

Large Spills: Evacuate the laboratory, notify your supervisor, and contact your institution's

emergency response team.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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